Cas no 2383732-17-8 (3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine)

• Product Name: 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine
• CAS No: 2383732-17-8
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 6399717
• PubChem ID: 165951256
• Update Time: 2025-10-05

3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine
• 2383732-17-8
• EN300-1149635

• Inchi： 1S/C10H9ClFN3/c1-5-3-2-4-6(7(5)11)9-8(12)10(13)15-14-9/h2-4H,1H3,(H3,13,14,15)
• InChI Key： PIIMDOZIUAEWDX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1=C(C(N)=NN1)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine

Introduction to 3-(2-Chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2383732-17-8)

3-(2-Chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine, with the CAS number 2383732-17-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 2-chloro-3-methylphenyl group at the 3-position and a fluoro group at the 4-position. The presence of these substituents imparts specific chemical and biological properties to the molecule. The chloro and methyl groups on the phenyl ring contribute to the compound's lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells. The fluoro substitution at the 4-position of the pyrazole ring can influence the compound's electronic properties, potentially affecting its binding affinity to specific receptors or enzymes.

Recent studies have explored the pharmacological properties of 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. These findings suggest that 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine has also been investigated for its analgesic effects. Preclinical studies using animal models have demonstrated that this compound can effectively reduce pain responses in both acute and chronic pain models. The mechanism of action appears to involve modulation of nociceptive pathways, possibly through interaction with specific receptors or ion channels involved in pain signaling.

The anticonvulsant properties of 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine have also been studied. In vitro experiments have shown that this compound can inhibit seizures induced by various convulsants in rodent models. These findings suggest that it may have potential as an anticonvulsant agent for treating epilepsy and other seizure disorders. Further research is needed to elucidate the exact mechanisms by which this compound exerts its anticonvulsant effects.

The safety profile of 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine is an important consideration for its potential use in therapeutic applications. Preclinical toxicity studies have indicated that this compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive safety evaluations, including long-term toxicity studies and human clinical trials, are necessary to fully assess its safety and efficacy in humans.

In conclusion, 3-(2-chloro-3-methylphenyl)-4-fluoro-1H-pyrazol-5-amine (CAS No. 2383732-17-8) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications as an anti-inflammatory, analgesic, and anticonvulsant agent make it a valuable candidate for pharmaceutical research and development. Ongoing studies aim to elucidate the mechanisms underlying its biological effects and to evaluate its safety and efficacy in preclinical and clinical settings.